Cas no 2331400-92-9 (3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 2331400-92-9
• MF: C₁₉H₁₄FNO₄S
• MW: 371.382167339325
• CID: 6019770
• PubChem ID: 165893673
• Update Time: 2025-06-29

3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• 2331400-92-9
• EN300-27732579
• 3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C19H14FNO4S/c20-14-8-6-13(7-9-14)16-10-15(17(26-16)18(22)23)21-19(24)25-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,21,24)(H,22,23)
• InChI Key： KQZKUHAZBVVLEC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(=CC=1)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 371.06275726g/mol
• Monoisotopic Mass: 371.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid

3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid, also known by its CAS number 2331400-92-9, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have gained considerable attention due to their unique electronic properties and versatile applications. The molecule's structure is characterized by a thiophene ring substituted with a benzyloxycarbonylamino group at position 3 and a 4-fluorophenyl group at position 5, along with a carboxylic acid moiety at position 2. These functional groups contribute to the compound's reactivity, stability, and potential for bioactivity.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced techniques such as Suzuki coupling, Stille coupling, or other cross-coupling methods. The presence of the benzyloxycarbonyl (Cbz) group suggests that it may have been introduced via a protection-deprotection strategy, commonly employed in peptide synthesis. The 4-fluorophenyl group adds electron-withdrawing characteristics to the molecule, which can influence its electronic properties and reactivity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive compounds.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Thiophene derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The carboxylic acid group in this compound can serve as a site for further functionalization, enabling the creation of bioisosteres or prodrugs. Recent research has demonstrated that thiophene-based compounds can exhibit anti-inflammatory, antiviral, and anticancer activities, making them valuable candidates for therapeutic development.

In addition to its pharmacological applications, this compound is also of interest in materials science. The thiophene ring's conjugated system allows for π-π interactions, which are crucial for the formation of supramolecular assemblies or organic semiconductors. The presence of electron-withdrawing groups like the 4-fluorophenyl moiety can further enhance the molecule's electronic properties, making it suitable for applications in organic electronics or optoelectronics.

From an analytical standpoint, this compound presents an interesting challenge due to its complex structure and multiple functional groups. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are often employed to confirm its structure and purity. Recent advancements in these techniques have enabled more precise characterization of such compounds, facilitating their use in various research domains.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecotoxicological effects of synthetic compounds becomes essential. Preliminary studies suggest that thiophene derivatives can undergo microbial degradation under specific conditions; however, further research is required to assess their long-term environmental fate.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for both academic research and industrial development. As scientific advancements continue to unfold, this compound is likely to find new uses and contribute significantly to various fields.